Cas no 104997-24-2 ((3-Phenoxyphenyl)hydrazine)

• Product Name: (3-Phenoxyphenyl)hydrazine
• CAS No: 104997-24-2
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• MDL: MFCD08437623
• CID: 893639
• PubChem ID: 21697795
• Update Time: 2025-06-11

(3-Phenoxyphenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• (3-Phenoxyphenyl)hydrazine
• (3-phenoxy-phenyl)-hydrazine
• 3-phenoxy-phenyl-1-hydrazine
• Hydrazine,(3-phenoxyphenyl)
• CHEMBL4278667
• 3-phenoxyphenyl hydrazine
• DTXSID00617051
• CS-0341641
• CXUMKPRQWDUWQE-UHFFFAOYSA-N
• 104997-24-2
• SCHEMBL2088084
• SB30384
• EN300-1865394

• MDL： MFCD08437623
• Inchi： 1S/C12H12N2O/c13-14-10-5-4-8-12(9-10)15-11-6-2-1-3-7-11/h1-9,14H,13H2
• InChI Key： CXUMKPRQWDUWQE-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(=C1)NN

Computed Properties

• Exact Mass: 200.09500
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.28000
• LogP: 3.53780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on (3-Phenoxyphenyl)hydrazine

Comprehensive Guide to CAS No. 104997-24-2 and (3-Phenoxyphenyl)hydrazine: Properties, Applications, and Industry Insights

CAS No. 104997-24-2, chemically known as (3-Phenoxyphenyl)hydrazine, is a specialized organic compound with significant relevance in pharmaceutical and agrochemical research. This aromatic hydrazine derivative features a phenoxyphenyl backbone, which contributes to its unique reactivity and versatility in synthetic applications. As demand for high-purity intermediates grows, this compound has garnered attention for its role in developing advanced materials and bioactive molecules.

The molecular structure of (3-Phenoxyphenyl)hydrazine combines a hydrazine functional group (–NHNH₂) with a 3-phenoxyphenyl moiety, creating a bifunctional building block for heterocyclic synthesis. Researchers value its ability to form azo linkages and hydrazone derivatives, making it particularly useful in the design of dyes, coordination complexes, and pharmaceutical precursors. Recent studies highlight its potential in creating novel antioxidant agents and enzyme inhibitors, aligning with current trends in precision medicine development.

From an industrial perspective, CAS 104997-24-2 addresses key challenges in sustainable chemistry. Its moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO) facilitates greener synthesis routes, responding to the chemical industry's push for eco-friendly processes. Analytical data shows the compound's stability under nitrogen atmospheres, with recommended storage at 2-8°C to maintain purity – critical information for laboratories implementing Good Manufacturing Practices (GMP) standards.

Emerging applications of (3-Phenoxyphenyl)hydrazine intersect with cutting-edge fields like materials science and catalysis. The compound's electron-rich aromatic system enables its use in designing conductive polymers and photoactive materials. Patent analyses reveal innovative uses in OLED technology and molecular sensors, particularly for detecting metal ions in environmental samples. These developments respond to growing market needs for functional materials in electronics and environmental monitoring.

Quality control protocols for CAS No. 104997-24-2 typically involve HPLC purity verification (>98%) and spectroscopic characterization (FTIR, ¹H NMR). Suppliers increasingly provide certificates of analysis (CoA) with detailed impurity profiles, addressing the pharmaceutical industry's stringent requirements. This transparency supports the compound's adoption in API synthesis and drug discovery programs, where reproducible quality is paramount.

Market intelligence indicates rising demand for (3-Phenoxyphenyl)hydrazine derivatives in Asia-Pacific research centers, driven by investments in small molecule therapeutics. The compound's cost-effectiveness compared to similar aryl hydrazines positions it favorably for scale-up operations. Regulatory databases confirm its compliance with major chemical inventories (TSCA, EINECS), facilitating global trade for research applications.

Future research directions for CAS 104997-24-2 may explore its structure-activity relationships in medicinal chemistry and its potential as a ligand in transition metal complexes. The compound's balanced lipophilicity (predicted logP ~3.2) suggests possible applications in blood-brain barrier penetration studies, a hot topic in CNS drug development. Collaborative studies between academia and industry could unlock further value from this versatile intermediate.